4-fluoro-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-fluoro-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide” is a chemical compound with the molecular formula C15H11FN2O2S and a molecular weight of 302.32 . It is available from suppliers such as Life Chemicals Inc .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 302.32 . Its solubility in DMSO is unknown . More detailed physical and chemical property data was not found in the available resources.Scientific Research Applications
Anticancer Applications
Compounds with structural similarities to 4-fluoro-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide have been synthesized and evaluated for their anticancer activities. For instance, derivatives of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated moderate to excellent anticancer activity against various cancer cell lines, showing higher activity than the reference drug etoposide in some cases (Ravinaik et al., 2021). This indicates the potential of such compounds in cancer treatment research.
Antimicrobial Applications
The antimicrobial properties of compounds structurally related to this compound have also been investigated. For example, novel fluorine-containing derivatives exhibited noteworthy in vitro antimicrobial potency against both Gram-positive and Gram-negative bacteria, as well as fungi (Desai et al., 2013). Another study showed that fluorobenzamides containing thiazole and thiazolidine as promising antimicrobial analogs, demonstrating the role of fluorine in enhancing antimicrobial activity (Desai et al., 2013).
Sensory Applications
Furthermore, thiophene substituted 1,3,4-oxadiazole derivatives have been studied for their potential as aniline sensors, based on fluorescence quenching mechanisms. These compounds, including variants of this compound, may serve as effective aniline sensors in various solvents, demonstrating their applicability in chemical sensing and environmental monitoring (Naik et al., 2018).
Mechanism of Action
Target of action
The compound contains a thiophene and an oxadiazole ring. Compounds containing these moieties are known to exhibit diverse biological activities . .
Mode of action
The mode of action would depend on the specific biological target of the compound. For instance, many thiophene derivatives are known to interact with enzymes or receptors, modulating their activity .
Biochemical pathways
Again, this would depend on the specific target of the compound. Thiophene derivatives have been found to interact with a variety of biochemical pathways, including those involved in inflammation, oxidative stress, and cell proliferation .
Properties
IUPAC Name |
4-fluoro-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FN3O2S/c15-10-5-3-9(4-6-10)13(19)16-14-18-17-12(20-14)8-11-2-1-7-21-11/h1-7H,8H2,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPNDKLVHOLVHCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CC2=NN=C(O2)NC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.